Cas no 2169723-01-5 (ethyl 2-(3Z)-6-methylthian-3-ylideneacetate)

• Product Name: ethyl 2-(3Z)-6-methylthian-3-ylideneacetate
• CAS No: 2169723-01-5
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 6415067
• PubChem ID: 165783620
• Update Time: 2025-06-08

ethyl 2-(3Z)-6-methylthian-3-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3Z)-6-methylthian-3-ylideneacetate
• ethyl 2-[(3Z)-6-methylthian-3-ylidene]acetate
• 2169723-01-5
• EN300-1460752

• Inchi： 1S/C10H16O2S/c1-3-12-10(11)6-9-5-4-8(2)13-7-9/h6,8H,3-5,7H2,1-2H3/b9-6-
• InChI Key： HKKXXYMAXQKVLE-TWGQIWQCSA-N
• SMILES： S1C/C(=C\C(=O)OCC)/CCC1C

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6Ų

Additional information on ethyl 2-(3Z)-6-methylthian-3-ylideneacetate

Recent Advances in the Study of Ethyl 2-(3Z)-6-methylthian-3-ylideneacetate (CAS: 2169723-01-5)

Ethyl 2-(3Z)-6-methylthian-3-ylideneacetate (CAS: 2169723-01-5) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of ethyl 2-(3Z)-6-methylthian-3-ylideneacetate, which make it a promising candidate for further investigation. The compound's thiophene-based scaffold and conjugated double bond system are believed to contribute to its bioactivity, particularly in modulating key biological pathways. Researchers have explored its potential as an inhibitor of specific enzymes or receptors, with preliminary results indicating significant activity in vitro.

One of the key breakthroughs in the study of this compound is its synthesis via a novel catalytic pathway, as reported in a 2023 publication. The optimized synthetic route not only improves yield but also reduces the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical research. The study also detailed the compound's stability under various physiological conditions, which is crucial for its potential use in drug formulations.

In terms of biological activity, ethyl 2-(3Z)-6-methylthian-3-ylideneacetate has shown promising results in preliminary screening assays. For instance, it exhibited moderate inhibitory effects on certain kinases involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with cellular membranes has been studied, revealing insights into its bioavailability and pharmacokinetic properties.

Despite these encouraging findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on structural modifications to enhance its potency and selectivity, as well as in vivo studies to evaluate its efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, ethyl 2-(3Z)-6-methylthian-3-ylideneacetate represents a compelling area of research in chemical biology and drug development. Its unique structural properties and preliminary bioactivity data underscore its potential as a lead compound for further optimization. Future studies will likely explore its broader therapeutic applications and address current limitations, paving the way for its eventual use in medicine.